Cas no 1692819-97-8 (Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate)

• Product Name: Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate
• CAS No: 1692819-97-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5576138
• PubChem ID: 103693559
• Update Time: 2025-10-05

Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate
• EN300-11361367
• 1692819-97-8
• Benzenepropanoic acid, β-amino-2,4,5-trimethyl-, methyl ester
• Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate

• Inchi： 1S/C13H19NO2/c1-8-5-10(3)11(6-9(8)2)12(14)7-13(15)16-4/h5-6,12H,7,14H2,1-4H3
• InChI Key： SCVMLPZRJAKWCH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=C(C)C(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate

Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate: A Comprehensive Overview

The compound Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate, identified by the CAS number 1692819-97-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

Structurally, Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate consists of a propanoate group with a methyl ester and an amino group attached to the central carbon atom. The aromatic ring substituents—specifically the 2,4,5-trimethylphenyl group—contribute to the molecule's stability and reactivity. This arrangement allows for versatile interactions in chemical reactions, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to optimize its production, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a green chemistry approach using microwave-assisted synthesis to prepare Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate. This method not only reduces reaction time but also minimizes environmental impact.

The applications of Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate span across multiple domains. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. For example, derivatives of this compound have shown promise in anti-cancer drug development due to their ability to inhibit specific enzymes involved in tumor growth.

In addition to its pharmacological applications, this compound has found utility in agrochemicals and specialty chemicals. Its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis processes, enhancing the efficiency of producing enantiomerically pure compounds—a critical requirement in modern drug manufacturing.

From an environmental perspective, understanding the ecological impact of Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate is crucial. Recent toxicological studies have evaluated its biodegradability and potential toxicity to aquatic life. These studies are essential for ensuring sustainable practices in its production and use.

In conclusion, Methyl 3-amino-3-(2,4,5-trimethylphenyl)propanoate stands as a pivotal molecule with diverse applications and ongoing research interest. Its structural versatility and potential for innovation make it a cornerstone in contemporary chemical research.